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Compound of Interest

Compound Name: 5-Methyloxazolidine

Cat. No.: B2705598

Introduction

The term "5-Methyloxazolidine" can refer to two distinct chemical entities: the foundational
heterocyclic compound 5-methyl-1,3-oxazolidine and the more complex, industrially significant
biocide 3,3'-Methylenebis(5-methyloxazolidine) (MBO). This technical guide provides a
comprehensive overview of both compounds, with a primary focus on MBO due to its
widespread applications and the extensive body of research available. This document is
intended for researchers, scientists, and professionals in drug development and industrial
chemistry, offering detailed data, experimental protocols, and visual representations of key

processes.

5-Methyl-1,3-oxazolidine

5-methyl-1,3-oxazolidine is a simple heterocyclic organic compound. While less documented in
extensive industrial applications compared to its bis-derivative, it serves as a fundamental
structure in heterocyclic chemistry.

Physicochemical Properties

A summary of the key physicochemical properties for 5-methyl-1,3-oxazolidine is presented in
Table 1.
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Property Value

CAS Number 58328-22-6

Molecular Formula CaHsNO

Molecular Weight 87.12 g/mol

IUPAC Name 5-methyl-1,3-oxazolidine

Canonical SMILES CC1COCNC1

InChl Key HBVZPVWFLGXUAU-UHFFFAOYSA-N

3,3'-Methylenebis(5-methyloxazolidine) (MBO)

3,3'-Methylenebis(5-methyloxazolidine), commonly known as MBO, is a prominent biocide
and preservative. It is recognized for its efficacy as a formaldehyde-releasing agent, providing
broad-spectrum antimicrobial activity in a variety of industrial applications.

Physicochemical Properties of MBO

The quantitative properties of MBO are detailed in Table 2 for easy reference and comparison.
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Property Value Reference
CAS Number 66204-44-2
Molecular Formula CoH1sN202
Molecular Weight 186.25 g/mol
Colorless to pale-yellow
Appearance _
transparent liquid
] 1.00 - 1.20 g/mL (typically
Density
~1.062 g/cm3)
Boiling Point ~247.6 °C at 760 mmHg
Flash Point 73 °C at 1,013 hPa
pH (1% agqg. solution) 9.00 - 11.00
N Soluble in water, dispersible in
Solubility )
oil
Vapor Pressure l.4Paat25°C

Synthesis of MBO

MBO is synthesized through the condensation reaction of isopropanolamine (1-amino-2-
propanol) and formaldehyde. The reaction is typically carried out in an aqueous solution and
can be catalyzed.

The following protocol is adapted from a patented synthesis method for 3,3'-methylenebis(5-
methyloxazolidine).

Materials:
e |Isopropanolamine (2 mol, 150 g)
e 50% Formaldehyde solution (3.6 mol, 216.0 g)

e 1,1,3,3-tetramethylguanidine (catalyst, 0.002 mol, 0.23 g)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b2705598?utm_src=pdf-body
https://www.benchchem.com/product/b2705598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2705598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 500 mL four-neck flask equipped with an electric stirrer and a condenser
 |Ice water bath
Procedure:

o Charge the 500 mL four-neck flask with 150 g (2 mol) of isopropanolamine and 0.23 g (0.002
mol) of 1,1,3,3-tetramethylguanidine.

o While cooling the flask in an ice water bath, slowly add 216.0 g (3.6 mol) of 50%
formaldehyde solution. Maintain the temperature below 120 °C during the addition.

o After the complete addition of formaldehyde, maintain the reaction mixture at 85 °C for 10
hours with continuous stirring.

o Cool the mixture to room temperature.
» Remove water from the product mixture via reduced pressure distillation.

e The resulting product is 3,3'-methylenebis(5-methyloxazolidine), with an expected yield of
approximately 97%.

tants:

Reactar
- Isopropanolamine 1. Charge reactants into 2. Add formaldehyde slowly 3. Heat at 85°C 4.Cool to 5. Reduced pressure
- Formaldehyde Solution a four-neck flask in an ice water bath for 10 hours room temperature distillation to remove water [~

- Catalyst (1,1,3 3-tetramethylguanidine)

Final Product:
3,3-Methylenebis(5-methyloxazolidine)

Click to download full resolution via product page

Synthesis workflow for 3,3'-Methylenebis(5-methyloxazolidine).

Applications of MBO

MBO's broad-spectrum antimicrobial properties make it a valuable preservative and biocide in
numerous industrial sectors.

o Metalworking Fluids: It is highly effective in both aqueous and oil-based metalworking fluids
to prevent bacterial growth, ensuring the stability and longevity of the fluids.
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o Water Treatment: MBO is used to control the proliferation of microorganisms in water
treatment systems, thereby preventing odors and corrosion.

» Coatings and Paints: It acts as a stabilizer and preservative, preventing microbial
degradation and corrosion in paint and coating formulations.

e Animal Feed: It is utilized as an additive to control microbial growth, preserving the quality
and safety of the feed.

e Oil and Gas Industry: MBO is employed as a hydrogen sulfide (H2S) scavenger in oil and
gas exploration and processing.

Mechanism of Action: Formaldehyde Release

MBO functions as a "formaldehyde releaser” or "formaldehyde donor". Its biocidal activity is not
inherent to the parent molecule itself but stems from its slow decomposition in aqueous
environments to release formaldehyde.

The released formaldehyde is a potent electrophile that exerts a broad and non-specific
antimicrobial effect. It readily reacts with primary amines and thiol groups found in microbial
proteins and with the amine groups of purine bases in nucleic acids (DNA, RNA). This leads to
the cross-linking of these essential biomolecules, disrupting cellular function and leading to
microbial death.
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Mechanism of MBO as a formaldehyde-releasing biocide.
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Safety and Handling

3,3'-Methylenebis(5-methyloxazolidine) is an effective biocide but requires careful handling
due to its potential hazards.

o Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including chemical-resistant gloves, safety goggles, and protective clothing. Avoid
contact with skin and eyes. Do not eat, drink, or smoke in work areas.

e Hazards: MBO can cause severe skin burns and eye damage. It may cause an allergic skin
reaction. It is harmful if swallowed or in contact with skin. It is suspected of causing genetic
defects and may cause cancer.

e First Aid: In case of skin contact, immediately remove contaminated clothing and wash the
affected area with soap and water. For eye contact, rinse cautiously with water for several
minutes. If inhaled, move the person to fresh air. If swallowed, rinse the mouth and do NOT
induce vomiting. Seek immediate medical attention in all cases of significant exposure.

o Storage: Store in original, tightly sealed containers in a cool, well-ventilated place away from
heat and direct sunlight. Keep away from incompatible materials such as oxidizing agents.

Conclusion

While 5-methyl-1,3-oxazolidine is a foundational heterocyclic compound, 3,3'-Methylenebis(5-
methyloxazolidine) (MBO) is a compound of significant industrial importance. Its role as a
formaldehyde-releasing biocide makes it critical in the preservation of a wide range of
materials, from metalworking fluids to paints. Understanding its physicochemical properties,
synthesis, and mechanism of action is crucial for its effective and safe application. The data
and protocols provided in this guide offer a comprehensive resource for professionals working
with or researching this versatile chemical compound.

 To cite this document: BenchChem. [An In-Depth Technical Guide to 5-Methyloxazolidine
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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